![molecular formula C15H21ClN4O3 B1376021 Tert-butyl 2-chloro-4-morpholino-5H-pyrrolo[3,4-D]pyrimidine-6(7H)-carboxylate CAS No. 1207368-80-6](/img/structure/B1376021.png)
Tert-butyl 2-chloro-4-morpholino-5H-pyrrolo[3,4-D]pyrimidine-6(7H)-carboxylate
Overview
Description
“Tert-butyl 2-chloro-4-morpholino-5H-pyrrolo[3,4-D]pyrimidine-6(7H)-carboxylate” is a chemical compound . It is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For instance, the synthesis of 2-Chloro-6-((4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl)quinolone was prepared from a compound and 6-(bromomethyl)-2-chloroquinoline in a fashion similar to the one described for another compound .
Scientific Research Applications
Synthesis and Reaction Studies
Synthesis of Novel Derivatives : Research has shown that reactions involving tert-butylglycinate can lead to the creation of new derivatives, such as pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine. These compounds are formed through interactions with 4,6-dichloropyrimidine-5-carbaldehyde, and their structures have been confirmed through NMR spectroscopy, chromatography mass-spectrometry, and elemental analysis. This suggests potential applications in developing biologically active compounds (Zinchenko, Muzychka, Biletskiy, & Smolii, 2018).
α-Amidoalkylation : Tert-butyl esters and N,N-disubstituted amides have been used in α-amidoalkylation reactions with N-benzoylbenzylideneamine. This process, studied since 1992, is fundamental in the formation of various compounds and can provide insights into the stereochemical course of such reactions (Dobrev, Benin, & Nechev, 1992).
Anionic Cascade Recyclization : The treatment of tert-butyl acetates with alkyl lithiums in THF at low temperatures led to the formation of pyrrolo[1,2-b][1,2,4]triazines. This demonstrates the use of tert-butyl groups in complex cyclization reactions, which are important in synthetic chemistry (Ivanov, 2020).
Synthesis of Heterocycles and Other Compounds
Heterocyclic Synthesis : Research has shown the ability to synthesize various heterocyclic compounds, including pyrrolo[2,3-b]pyridines and pyrrolo[2,3-d]pyrimidines, using tert-butyl groups as part of the molecular structure. These studies are crucial for advancing the synthesis of novel compounds with potential pharmaceutical applications (Iaroshenko, Wang, Sevenard, & Volochnyuk, 2009).
Formation of Novel Compounds : Research includes the synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, an important intermediate in the synthesis of targeted molecules. This highlights the role of tert-butyl groups in complex synthetic pathways (Zhang, Huang, Cao, Gong, Gan, & Mao, 2022).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target various enzymes and receptors in the body .
Mode of Action
Based on its structural similarity to other pyrrolopyrimidine derivatives, it may interact with its targets through hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Pyrrolopyrimidine derivatives have been known to interfere with various cellular processes, including signal transduction and protein synthesis .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by the liver, and excreted via the kidneys .
Result of Action
Similar compounds have been known to induce apoptosis, inhibit cell proliferation, and disrupt cellular signaling .
properties
IUPAC Name |
tert-butyl 2-chloro-4-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN4O3/c1-15(2,3)23-14(21)20-8-10-11(9-20)17-13(16)18-12(10)19-4-6-22-7-5-19/h4-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTWRPUATNTZHMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=C(C1)N=C(N=C2N3CCOCC3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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